Cas no 93778-15-5 (2,3-Dihydroxypropyl 4-hydroxybenzoate)

2,3-Dihydroxypropyl 4-hydroxybenzoate structure
93778-15-5 structure
Product name:2,3-Dihydroxypropyl 4-hydroxybenzoate
CAS No:93778-15-5
MF:C10H12O5
MW:212.199283599854
MDL:MFCD21608153
CID:811189
PubChem ID:3022325

2,3-Dihydroxypropyl 4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-hydroxy-, 2,3-dihydroxypropyl ester
    • 2,3-dihydroxypropyl 4-hydroxybenzoate
    • Benzoic acid, p-hydroxy-, 2,3-dihydroxypropyl ester (6CI)
    • D 11706
    • 2,3-Dihydroxypropyl 4-hydroxybenzoate
    • MDL: MFCD21608153
    • Inchi: 1S/C10H12O5/c11-5-9(13)6-15-10(14)7-1-3-8(12)4-2-7/h1-4,9,11-13H,5-6H2
    • InChI Key: BJLWPNKOAQTBGT-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(O)=CC=1)OCC(CO)O

2,3-Dihydroxypropyl 4-hydroxybenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-201741-0.5g
2,3-dihydroxypropyl 4-hydroxybenzoate
93778-15-5 95%
0.5g
$1069.0 2023-09-16
Enamine
EN300-201741-2.5g
2,3-dihydroxypropyl 4-hydroxybenzoate
93778-15-5 95%
2.5g
$2688.0 2023-09-16
TRC
D458555-5mg
2,3-dihydroxypropyl 4-hydroxybenzoate
93778-15-5
5mg
$ 91.00 2023-09-07
Enamine
EN300-201741-10.0g
2,3-dihydroxypropyl 4-hydroxybenzoate
93778-15-5 95%
10.0g
$5897.0 2023-03-01
Enamine
EN300-201741-1g
2,3-dihydroxypropyl 4-hydroxybenzoate
93778-15-5 95%
1g
$1371.0 2023-09-16
1PlusChem
1P0061CT-500mg
2,3-DIHYDROXYPROPYL 4-HYDROXYBENZOATE
93778-15-5 95%
500mg
$1384.00 2024-04-20
Aaron
AR0061L5-500mg
2,3-dihydroxypropyl 4-hydroxybenzoate
93778-15-5 95%
500mg
$1495.00 2025-02-11
1PlusChem
1P0061CT-100mg
2,3-DIHYDROXYPROPYL 4-HYDROXYBENZOATE
93778-15-5 95%
100mg
$651.00 2024-04-20
1PlusChem
1P0061CT-2.5g
2,3-DIHYDROXYPROPYL 4-HYDROXYBENZOATE
93778-15-5 95%
2.5g
$3385.00 2024-04-20
A2B Chem LLC
AC80893-500mg
2,3-DIHYDROXYPROPYL 4-HYDROXYBENZOATE
93778-15-5 95%
500mg
$1161.00 2024-07-18

2,3-Dihydroxypropyl 4-hydroxybenzoate Production Method

Synthetic Circuit 1

Reaction Conditions
Reference
Synthesis of alkoxyl and phenoxyl substituted glycerides and their antimicrobial properties
Osanai, Shuichi; Wakisaka, Tsukasa; Inoue, Hiroshi, Bokin Bobai, 1986, 14(3), 109-16

Synthetic Circuit 2

Reaction Conditions
Reference
Synthesis of α-monoglycerides of aromatic acids
Artamonov, A. F.; Nigmatullina, F. S.; Aldabergenova, M. T.; Dzhiembaev, B. Zh., Chemistry of Natural Compounds (Translation of Khimiya Prirodnykh Soedinenii), 2000, 35(4), 404-408

Synthetic Circuit 3

Reaction Conditions
1.1 Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
HPLC and LC-MS studies of the transesterification reaction of methylparaben with twelve 3- to 6-carbon sugar alcohols and propylene glycol and the isomerization of the reaction products by acyl migration
Ma, Minhui; DiLollo, Antonio; Mercuri, Robert; Lee, Tony; Bundang, Mark; et al, Journal of Chromatographic Science, 2002, 40(3), 170-177

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  rt → 80 °C; 5 h, 80 °C
Reference
Preparation method of glyceryl p-hydroxybenzoate as impurity of antiepileptic Levetiracetam
, China, , ,

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  50 min, 80 °C
Reference
Method for preparing 4-hydroxybenzoic acid monoglyceride
, China, , ,

Synthetic Circuit 6

Reaction Conditions
Reference
Hydrolysis and transesterification of parabens in an aqueous solution in the presence of glycerol and boric acid
Farsa, Oldrich; Subert, Jan; Mareckova, Marie, Journal of Excipients and Food Chemicals, 2011, 2(2), 41-49

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Sodium methoxide ;  12 h, 190 °C
Reference
Antimicrobial effect of 4-hydroxybenzoic acid ester with glycerol
Kosova, M.; Hradkova, I.; Matlova, V.; Kadlec, D.; Smidrkal, J.; et al, Journal of Clinical Pharmacy and Therapeutics, 2015, 40(4), 436-440

2,3-Dihydroxypropyl 4-hydroxybenzoate Raw materials

2,3-Dihydroxypropyl 4-hydroxybenzoate Preparation Products

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